Cas no 1214363-41-3 (2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl
• CAS No: 1214363-41-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4998072
• Update Time: 2025-10-31

2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-2-nitro-4-(trifluoromethyl)biphenyl
• 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4NO2/c14-11-4-2-1-3-9(11)10-6-5-8(13(15,16)17)7-12(10)18(19)20/h1-7H
• InChI Key： AJOVAHWMHHVLMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8

Additional information on 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl

Introduction to 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl (CAS No. 1214363-41-3)

2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl (CAS No. 1214363-41-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by the presence of a biphenyl core, a fluoro substituent, a nitro group, and a trifluoromethyl moiety, which collectively contribute to its diverse applications and potential therapeutic uses.

The biphenyl core in 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl is a fundamental structural element that provides rigidity and planarity, which are crucial for molecular interactions in biological systems. The fluoro substituent enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The nitro group introduces electron-withdrawing properties, which can influence the compound's reactivity and binding affinity to biological targets. Additionally, the trifluoromethyl moiety imparts significant electronic effects and hydrophobicity, further enhancing the compound's pharmacological profile.

Recent research has highlighted the potential of 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl effectively inhibits the activity of key enzymes involved in inflammation and cancer progression, such as COX-2 and topoisomerase II. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

Moreover, 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl has been investigated for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). In a recent study published in Advanced Materials, scientists reported that this compound exhibits excellent charge transport properties and high photoluminescence efficiency, making it a promising candidate for next-generation electronic devices.

The synthesis of 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl involves several steps, including the formation of the biphenyl core, introduction of the fluoro substituent, nitration, and trifluoromethylation. These reactions require careful control of reaction conditions to ensure high yields and purity. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions, have been employed to optimize the synthesis process.

In terms of safety and handling, 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl should be managed with standard laboratory precautions due to its reactivity and potential health effects. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize exposure risks.

The future prospects for 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl are promising. Ongoing research is focused on further elucidating its biological mechanisms of action and optimizing its pharmacological properties for therapeutic applications. Additionally, efforts are being made to explore its potential in advanced materials science, particularly in the development of high-performance electronic devices.

In conclusion, 2'-Fluoro-2-nitro-4-(trifluoromethyl)biphenyl (CAS No. 1214363-41-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional properties make it an exciting area of research with numerous applications waiting to be discovered.